3-(4-Fluoro-phenyl)-3-(toluene-4-sulfonylamino)-propionic acid

• IUPAC Name: 3-(4-fluorophenyl)-3-[(4-methylphenyl)sulfonylamino]propanoic acid
• InChI: InChI=1S/C16H16FNO4S/c1-11-2-8-14(9-3-11)23(21,22)18-15(10-16(19)20)12-4-6-13(17)7-5-12/h2-9,15,18H,10H2,1H3,(H,19,20)
• InChI Key: WOPSXEFXWDHPLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(CC(=O)O)C2=CC=C(C=C2)F
• Molecular Formula: C16H16FNO4S
• DSSTOX Substance ID: DTXSID40389482
• Molecular Weight: 337.4 g/mol
• Solubility: 34.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 332052-57-0

Description

3-(4-Fluoro-phenyl)-3-(toluene-4-sulfonylamino)-propionic acid, commonly referred to as FPTSA, is an organic compound used in a variety of scientific research applications. It is utilized as a reagent for the synthesis of compounds, as well as for other biochemical and physiological studies. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions of FPTSA.

Scientific Research Applications

FPTSA is used in a variety of scientific research applications. It is commonly used as a reagent for the synthesis of compounds, such as peptides and peptidomimetics. It is also utilized in biochemical and physiological studies, as it can be used to study the structure and function of proteins, enzymes, and other biomolecules. Additionally, FPTSA can be used to study the effects of drugs on the body, as well as to investigate the mechanism of action of various compounds.

Mechanism Of Action

FPTSA works by inhibiting the activity of enzymes, such as proteases and phosphatases, which are involved in the metabolism of proteins and other biomolecules. It does this by binding to the active sites of these enzymes and preventing them from functioning properly. This inhibition of enzyme activity can be used to study the structure and function of proteins, enzymes, and other biomolecules.
Biochemical and Physiological Effects
FPTSA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of proteins and other biomolecules. Additionally, it has been shown to have an anti-inflammatory effect, as well as an inhibitory effect on the growth of certain types of cancer cells.

Advantages And Limitations For Lab Experiments

FPTSA has a number of advantages and limitations for lab experiments. One of the main advantages is that it is relatively inexpensive and easy to synthesize. Additionally, it is relatively stable and can be stored for long periods of time without degradation. However, one of the main limitations is that it is not very soluble in water, which can make it difficult to use in some experiments.

Future Directions

There are a number of potential future directions for FPTSA. One potential direction is to further investigate its effects on cancer cells, as well as its potential use in cancer therapies. Additionally, further research could be done on its effects on protein and enzyme activity, as well as its potential use in drug discovery. Finally, FPTSA could be used to study the structure and function of other biomolecules, such as lipids and carbohydrates.

Synthesis Methods

FPTSA is synthesized through a two-step process. The first step involves the reaction of 4-fluoro-benzaldehyde and toluene-4-sulfonamide, which yields the intermediate 3-(4-fluoro-phenyl)-3-(toluene-4-sulfonylamino)-propionamide. This intermediate is then reacted with hydrochloric acid to produce FPTSA. This synthesis method is relatively simple and cost-effective, making it an ideal choice for many scientific research applications.